Cas no 116454-35-4 (4-Hexen-2-one,3-(1-propenyl)-, (E,E)- (9CI))

• Product Name: 4-Hexen-2-one,3-(1-propenyl)-, (E,E)- (9CI)
• CAS No: 116454-35-4
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 131214
• PubChem ID: 15921406
• Update Time: 2025-04-19

4-Hexen-2-one,3-(1-propenyl)-, (E,E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Hexen-2-one,3-(1-propenyl)-, (E,E)- (9CI)
• 4-Hexen-2-one, 3-(1-propenyl)-, (E,E)- (9CI)
• 116454-35-4
• (E)-3-[(E)-prop-1-enyl]hex-4-en-2-one

• Inchi： 1S/C9H14O/c1-4-6-9(7-5-2)8(3)10/h4-7,9H,1-3H3/b6-4+,7-5+
• InChI Key： OPWMNTIQHYFJLR-YDFGWWAZSA-N
• SMILES： O=C(C)C(/C=C/C)/C=C/C

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07